![molecular formula C13H8BrNS B024853 2-(3-Bromophenyl)benzo[D]thiazole CAS No. 19654-14-9](/img/structure/B24853.png)
2-(3-Bromophenyl)benzo[D]thiazole
Overview
Description
2-(3-Bromophenyl)benzo[d]thiazole is a chemical compound that has been investigated for its unique structural and electronic properties. It is part of the benzo[d]thiazole family, known for their potential in various applications, especially in organic electronics.
Synthesis Analysis
- A method for constructing a similar benzo[d]thiazole skeleton was developed using a CuCl-mediated three-component reaction, involving 2-bromophenyl acetonitrile, aromatic aldehydes, and elemental sulfur (Zhang et al., 2020).
Molecular Structure Analysis
- The molecular structure of a related compound, 3-(2-Bromophenyl)thiazolo[3,2-a]benzimidazole, shows a nearly planar fused-ring system with significant π–π stacking interactions (Wang et al., 2011).
Chemical Reactions and Properties
- The reactivity of benzo[d]thiazole derivatives like this compound is significant in forming novel compounds. For instance, benzothiazole derivatives can react with bromine and enolizable ketones to form thiazolidene-2-imine derivatives (Singh et al., 2006).
Scientific Research Applications
Antimicrobial Applications : A derivative, 2-(2-amino-1,3-thiazol-4-yl)-3H-benzo[f]chromen-3-one, shows effectiveness in inhibiting microorganisms in polyurethane varnishes, suggesting potential use in antimicrobial coatings (El‐Wahab et al., 2014).
Synthesis of Gem-difluoromethylene Linked Aryl Ether Compounds : A study details the development of a process for preparing 2-bromodifluoromethyl benzo-1,3-diazoles, which are useful in synthesizing these compounds with good yields (Jiang et al., 2012).
Potential Plant Growth Regulators : The synthesis of 2-(5-Phenylthiazol-4-y1)benzoic acids, which could serve as plant growth regulators, was presented in a study from 1980 (Teitei, 1980).
Anticancer Drug Development : N-[3-(benzo[d]thiazol-2-yl)phenyl]nicotinamide, a derivative, exhibits improved antiproliferative activity and can induce apoptosis in human cancer cells, marking its potential as a new cancer drug (Zhang et al., 2018).
Aldose Reductase Inhibitory Activity : Synthesized compounds, including 2-[6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetyl]-N-benzoylhydrazinecarbothioamide, show promise as aldose reductase inhibitors (Güzeldemirci et al., 2018).
Antidepressant and Anticonvulsant Effects : Benzo[d]thiazol derivatives, particularly 2c and 2d, exhibit significant antidepressant and anticonvulsant effects, potentially by increasing serotonin and norepinephrine levels (Jin et al., 2019).
Antibacterial Activity Against E. coli : A novel benzo[d]thiazolyl substituted-2-quinolone hybrid shows significant anticancer and potential antibacterial activity against Gram-negative bacteria E. coli (Bolakatti et al., 2020).
Applications in Medicinal Chemistry : An efficient and green microwave-assisted one-pot synthesis of imidazothiadiazoles in PEG-400 and water offers potential applications in medicinal chemistry (Wagare et al., 2019).
Organic Synthesis and Catalysis : The CuCl-mediated three-component reaction successfully synthesized a unique 2-arylbenzo[4,5]thieno[2,3-d]thiazole skeleton, potentially applicable in organic synthesis and catalysis (Zhang et al., 2020).
Potential Antitubulin Agents : The synthesis of a 3-(α-styryl)benzo[b]-thiophene library via bromocyclization of alkynes and palladium-catalyzed cross-couplings evaluated as antitubulin agents (Tréguier et al., 2014).
Mechanism of Action
Target of Action
2-(3-Bromophenyl)benzo[D]thiazole is a derivative of the thiazole class of compounds . Thiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects Thiazole derivatives have been reported to have potent activity against various targets, including enzymes and receptors involved in critical biological pathways .
Mode of Action
Thiazole derivatives are known to interact with their targets, leading to changes in the function of these targets . For instance, some thiazole derivatives have been reported to inhibit enzymes, thereby disrupting the biochemical pathways these enzymes are involved in .
Biochemical Pathways
Thiazole derivatives have been reported to affect various biochemical pathways, depending on their specific targets . For example, some thiazole derivatives have been reported to inhibit enzymes involved in critical biochemical pathways, leading to downstream effects such as disruption of cellular processes .
Pharmacokinetics
The solubility of thiazole derivatives in water, alcohol, and ether may influence their bioavailability and pharmacokinetic properties.
Result of Action
Thiazole derivatives have been reported to have various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These effects are likely the result of the compound’s interaction with its targets and its impact on the biochemical pathways these targets are involved in .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially influence the action and stability of thiazole derivatives .
Safety and Hazards
While specific safety and hazard information for 2-(3-Bromophenyl)benzo[D]thiazole is not available, general precautions for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Future Directions
The discovery of novel compounds which inhibit quorum sensing without being antibiotic are currently emerging fields . The library of fifteen benzo[d]thiazole/quinoline-2-thiol bearing 2-oxo-2-substituted-phenylethan-1-yl compounds was designed, synthesized and evaluated to find novel quorum sensing inhibitors .
Biochemical Analysis
Biochemical Properties
2-(3-Bromophenyl)benzo[D]thiazole is part of the thiazole family, which has been found in many potent biologically active compounds . Thiazoles have been found to act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules
Cellular Effects
Thiazole derivatives have been reported to have cytotoxic activity on human tumor cell lines
Molecular Mechanism
Thiazole derivatives have been found to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom
properties
IUPAC Name |
2-(3-bromophenyl)-1,3-benzothiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrNS/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCMGDNMMLIJSQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=CC(=CC=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80422988 | |
Record name | 2-(3-BROMOPHENYL)BENZO[D]THIAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80422988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19654-14-9 | |
Record name | 2-(3-BROMOPHENYL)BENZO[D]THIAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80422988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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